Cas no 2228156-41-8 (tert-butyl 3-(carbamothioylmethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(carbamothioylmethyl)azetidine-1-carboxylate
• CAS No: 2228156-41-8
• MF: C₁₀H₁₈N₂O₂S
• MW: 230.327121257782
• CID: 6212642
• PubChem ID: 165660746
• Update Time: 2025-06-15

tert-butyl 3-(carbamothioylmethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(carbamothioylmethyl)azetidine-1-carboxylate
• 2228156-41-8
• SCHEMBL24676423
• EN300-1894368

• Inchi： 1S/C10H18N2O2S/c1-10(2,3)14-9(13)12-5-7(6-12)4-8(11)15/h7H,4-6H2,1-3H3,(H2,11,15)
• InChI Key： KMQWRRRVBZBHKT-UHFFFAOYSA-N
• SMILES： S=C(CC1CN(C(=O)OC(C)(C)C)C1)N

Computed Properties

• Exact Mass: 230.10889899g/mol
• Monoisotopic Mass: 230.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.6Ų

Additional information on tert-butyl 3-(carbamothioylmethyl)azetidine-1-carboxylate

Professional Introduction to Tert-butyl 3-(Carbamothioylmethyl)azetidine-1-carboxylate (CAS No. 2228156-41-8)

Tert-butyl 3-(carbamothioylmethyl)azetidine-1-carboxylate, identified by its CAS number 2228156-41-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the azetidine class, which is known for its unique structural properties and potential applications in medicinal chemistry. The presence of a tert-butyl group and a carbamothioylmethyl moiety enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of tert-butyl 3-(carbamothioylmethyl)azetidine-1-carboxylate consists of a five-membered heterocyclic ring containing nitrogen, which is flanked by functional groups that contribute to its chemical behavior. The tert-butyl group, a well-known steric shield, influences the compound's solubility and stability, making it particularly useful in organic synthesis where controlled reaction conditions are essential. On the other hand, the carbamothioylmethyl group introduces a polar and nucleophilic character, enabling various chemical transformations that are critical for drug discovery.

In recent years, there has been a growing interest in azetidine derivatives due to their potential as pharmacophores in the development of new therapeutic agents. The versatility of these compounds allows for modifications at multiple sites, enabling researchers to fine-tune their properties for specific biological targets. Tert-butyl 3-(carbamothioylmethyl)azetidine-1-carboxylate, with its unique combination of functional groups, has emerged as a promising candidate for further exploration in this context.

One of the most compelling aspects of this compound is its utility in the synthesis of biologically active molecules. The carbamothioylmethyl group can serve as a versatile handle for further functionalization, allowing chemists to introduce additional substituents that enhance binding affinity or metabolic stability. This flexibility has made tert-butyl 3-(carbamothioylmethyl)azetidine-1-carboxylate a valuable building block in the construction of novel drug candidates.

Recent studies have highlighted the potential of azetidine derivatives in addressing various therapeutic challenges. For instance, modifications of the azetidine core have been explored in the development of antibiotics, antivirals, and anti-inflammatory agents. The structural features of tert-butyl 3-(carbamothioylmethyl)azetidine-1-carboxylate align well with these efforts, providing a scaffold that can be tailored to interact with specific biological targets.

The pharmaceutical industry has increasingly recognized the importance of innovative intermediates like tert-butyl 3-(carbamothioylmethyl)azetidine-1-carboxylate in accelerating drug discovery pipelines. By leveraging the unique properties of this compound, researchers can streamline synthetic routes and reduce time-to-market for new therapies. This underscores the significance of investing in high-quality chemical intermediates that offer both novelty and functionality.

In addition to its pharmaceutical applications, tert-butyl 3-(carbamothioylmethyl)azetidine-1-carboxylate has shown promise in materials science and industrial chemistry. Its ability to undergo selective reactions makes it a useful component in catalytic processes and polymer synthesis. As research continues to uncover new applications for this compound, its role beyond traditional pharmaceuticals is likely to expand.

The synthesis of tert-butyl 3-(carbamothioylmethyl)azetidine-1-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of azetidine derivatives followed by functionalization at the designated positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the carbamothioylmethyl group with high efficiency.

Quality control and characterization are critical steps in ensuring the purity and consistency of tert-butyl 3-(carbamothioylmethyl)azetidine-1-carboxylate. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm molecular structure and assess impurity profiles. These rigorous standards ensure that researchers receive compounds that meet their exacting requirements.

The future prospects for tert-butyl 3-(carbamothioylmethyl)azetidine-1-carboxylate are bright, given its potential across multiple domains of science and industry. Ongoing research aims to further optimize synthetic routes and explore new derivatives that may exhibit enhanced biological activity or improved practicality. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing scientific knowledge and technological innovation.